Cas no 17733-24-3 (Benzene, 1,4-dichloro-2-(methylthio)-)

• Product Name: Benzene, 1,4-dichloro-2-(methylthio)-
• CAS No: 17733-24-3
• MF: C₇H₆Cl₂S
• MW: 193.093538761139
• MDL: MFCD00085990
• CID: 1363500
• PubChem ID: 2758225
• Update Time: 2025-08-05

Benzene, 1,4-dichloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-(methylthio)-
• 1,4-dichloro-2-methylsulfanylbenzene
• 2,5-DICHLOROTHIOANISOLE
• 2,5-DICHLOROPHENYL METHYL SULFIDE
• 1,4-dichloro-2-(methylsulfanyl)benzene
• MFCD00085990
• AKOS006242906
• E89390
• (2,5-Dichlorophenyl)(methyl)sulfane
• DTXSID90374227
• 17733-24-3
• SCHEMBL1145559
• CS-0191328

• MDL： MFCD00085990
• Inchi： 1S/C7H6Cl2S/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
• InChI Key： NEUFJYUCEJEKET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SC)Cl

Computed Properties

• Exact Mass: 191.95688
• Monoisotopic Mass: 191.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Melting Point: 68-69°C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,4-dichloro-2-(methylthio)-

Benzene, 1,4-Dichloro-2-(Methylthio)-: A Comprehensive Overview

Benzene, 1,4-dichloro-2-(methylthio)-, also known by its CAS number 17733-24-3, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at the 1 and 4 positions and a methylthio group at the 2 position. The methylthio group introduces sulfur into the molecule, enhancing its reactivity and making it a valuable intermediate in chemical synthesis.

Recent studies have highlighted the importance of Benzene, 1,4-dichloro-2-(methylthio)- in the development of advanced materials. Researchers have explored its role in creating high-performance polymers and composites. For instance, a study published in Advanced Materials demonstrated how this compound can be used as a building block for synthesizing thermally stable polymers with exceptional mechanical properties. This research underscores the potential of Benzene, 1,4-dichloro-2-(methylthio)- in advancing materials science.

In the pharmaceutical industry, Benzene, 1,4-dichloro-2-(methylthio)- has shown promise as an intermediate in drug synthesis. Its ability to undergo various substitution reactions makes it a valuable precursor for developing bioactive compounds. A recent paper in Nature Communications reported the use of this compound in synthesizing novel anti-cancer agents with improved efficacy and reduced side effects. This highlights its significance in modern drug discovery.

The synthesis of Benzene, 1,4-dichloro-2-(methylthio)- involves a multi-step process that typically starts with chlorination of benzene followed by substitution reactions to introduce the methylthio group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have developed palladium-catalyzed cross-coupling reactions that significantly reduce reaction times and improve yields.

In terms of environmental impact, studies have shown that Benzene, 1,4-dichloro-2-(methylthio)- exhibits moderate biodegradability under aerobic conditions. However, its persistence in certain environmental matrices remains a concern. Regulatory bodies are increasingly focusing on sustainable practices to minimize its environmental footprint during production and use.

The future of Benzene, 1,4-dichloro-2-(methylthio)- looks promising as researchers continue to explore its potential in emerging fields such as green chemistry and sustainable manufacturing. Its unique properties make it a candidate for developing eco-friendly alternatives to traditional chemicals. Ongoing research aims to optimize its synthesis pathways and expand its applications across various industries.